Cas no 1247089-57-1 (1-Propanol, 2,2-difluoro-3-methoxy-)

• Product Name: 1-Propanol, 2,2-difluoro-3-methoxy-
• CAS No: 1247089-57-1
• MF: C₄H₈F₂O₂
• MW: 126.101928710938
• CID: 5250497
• Update Time: 2025-10-29

1-Propanol, 2,2-difluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-methoxypropan-1-ol
• AT12478
• 1-Propanol, 2,2-difluoro-3-methoxy-

• Inchi： 1S/C4H8F2O2/c1-8-3-4(5,6)2-7/h7H,2-3H2,1H3
• InChI Key： CVPCFINYDBWLCG-UHFFFAOYSA-N
• SMILES： FC(CO)(COC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.099
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5

Additional information on 1-Propanol, 2,2-difluoro-3-methoxy-

1-Propanol, 2,2-difluoro-3-methoxy- (CAS 1247089-57-1): A Comprehensive Guide to Properties and Applications

1-Propanol, 2,2-difluoro-3-methoxy- (CAS 1247089-57-1) is a specialized fluorinated alcohol derivative that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This compound, also known as 2,2-difluoro-3-methoxy-1-propanol, belongs to the family of fluorinated alcohols, which are increasingly important in pharmaceutical, agrochemical, and material science research.

The molecular structure of 1-Propanol, 2,2-difluoro-3-methoxy- features a propanol backbone with two fluorine atoms at the 2-position and a methoxy group at the 3-position. This specific arrangement of functional groups contributes to its distinctive physicochemical characteristics, including enhanced stability, altered polarity, and improved solubility profile compared to non-fluorinated analogs. Researchers are particularly interested in how the difluoro-methoxy substitution pattern affects the compound's behavior in various chemical environments.

In pharmaceutical applications, CAS 1247089-57-1 serves as a valuable building block for drug discovery and development. The presence of fluorine atoms often improves metabolic stability and bioavailability of drug candidates, making 2,2-difluoro-3-methoxy-1-propanol an attractive intermediate for medicinal chemistry. Recent studies have explored its use in the synthesis of novel antiviral and anticancer agents, aligning with current global health priorities.

The material science field has also benefited from applications of 1-Propanol, 2,2-difluoro-3-methoxy-. Its unique properties make it suitable for creating specialty polymers with enhanced thermal stability and chemical resistance. These materials find use in advanced coatings, electronic components, and high-performance adhesives - areas experiencing rapid growth due to technological advancements in renewable energy and electronics miniaturization.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of 2,2-difluoro-3-methoxy-1-propanol. While fluorinated compounds generally exhibit greater environmental persistence, the methoxy group in this molecule may offer more favorable degradation characteristics compared to fully fluorinated alternatives. This aspect is particularly relevant given current sustainability trends and regulatory pressures in the chemical industry.

From a synthetic chemistry perspective, CAS 1247089-57-1 presents interesting challenges and opportunities. The preparation of 1-Propanol, 2,2-difluoro-3-methoxy- typically involves fluorination reactions followed by selective protection and deprotection steps. Recent advances in continuous flow chemistry and catalytic fluorination methods have improved the efficiency of its production, addressing common questions about scalability and cost-effectiveness in fluorochemical synthesis.

The analytical characterization of 2,2-difluoro-3-methoxy-1-propanol requires specialized techniques due to its fluorinated nature. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is essential for structural confirmation, while mass spectrometry and infrared spectroscopy provide complementary information. These analytical challenges reflect broader industry needs for better characterization methods of fluorinated compounds.

Market trends indicate growing demand for 1-Propanol, 2,2-difluoro-3-methoxy-, driven by expanding applications in life sciences and advanced materials. Suppliers are increasingly offering this compound in both research quantities and bulk scales, with purity specifications tailored to different end-use requirements. The development of more sustainable production methods remains a key focus area for manufacturers.

Safety considerations for handling CAS 1247089-57-1 follow standard laboratory protocols for fluorinated alcohols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. These precautions align with current industry best practices for chemical safety management.

Future research directions for 2,2-difluoro-3-methoxy-1-propanol include exploring its potential in green chemistry applications and investigating novel derivatives with enhanced properties. The compound's versatility suggests it will continue to play an important role in the development of next-generation materials and pharmaceuticals, particularly in areas addressing global health and environmental challenges.

In conclusion, 1-Propanol, 2,2-difluoro-3-methoxy- (CAS 1247089-57-1) represents an important fluorinated building block with diverse applications across multiple industries. Its unique combination of structural features and physicochemical properties makes it valuable for researchers working on cutting-edge technologies and solutions to contemporary scientific challenges.